Cas no 84682-10-0 (Quinoline,1,2,3,4-tetrahydro-8-(1-methylpropyl)-)

• Product Name: Quinoline,1,2,3,4-tetrahydro-8-(1-methylpropyl)-
• CAS No: 84682-10-0
• MF: C₁₃H₁₉N
• MW: 189.29666352272
• CID: 727142
• PubChem ID: 3020033
• Update Time: 2025-04-19

Quinoline,1,2,3,4-tetrahydro-8-(1-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• Quinoline,1,2,3,4-tetrahydro-8-(1-methylpropyl)-
• 8-(sec-butyl)-1,2,3,4-tetrahydroquinoline
• 8-butan-2-yl-1,2,3,4-tetrahydroquinoline
• EINECS 283-571-0
• NS00060073
• 8-(Butan-2-yl)-1,2,3,4-tetrahydroquinoline
• DTXSID501004973
• 84682-10-0

• Inchi： 1S/C13H19N/c1-3-10(2)12-8-4-6-11-7-5-9-14-13(11)12/h4,6,8,10,14H,3,5,7,9H2,1-2H3
• InChI Key： LGODJGHQMMHAHW-UHFFFAOYSA-N
• SMILES： N1CCCC2C=CC=C(C1=2)C(C)CC

Computed Properties

• Exact Mass: 189.151749610g/mol
• Monoisotopic Mass: 189.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 12Ų